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Compound of Interest

Compound Name: 5-Ethyl-biphenyl-2-ol

Cat. No.: B15369162

Essential Safety and Handling Guide for 5-Ethyl-
biphenyl-2-ol

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 5-
Ethyl-biphenyl-2-ol, ensuring the well-being of laboratory personnel and adherence to safety
protocols. The following procedures are based on established safety guidelines for phenolic
compounds and aim to minimize exposure risks and environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)

5-Ethyl-biphenyl-2-ol is classified with specific hazard statements indicating potential health
and environmental risks.[1] Appropriate PPE is mandatory to mitigate these risks.

Hazard Classification:
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Hazard Statement Description GHS Pictogram
H315 Causes skin irritation.[1] GHSO07
Causes serious eye damage /
H318 / H319 o GHSO07
irritation.[1]
May cause respiratory
H335 T GHSO07
irritation.[1]
Very toxic to aquatic life with
H410 GHSO09

long lasting effects.

Recommended Personal Protective Equipment (PPE):
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Protection Type

Specification

Rationale

Eye Protection

Chemical safety goggles or a
face shield.[2][3][4][5]

Protects against splashes that
can cause serious eye

damage.

Hand Protection

Wear butyl rubber or neoprene
gloves.[3][5] Nitrile gloves may
be suitable for incidental
contact with dilute solutions
but should be changed

immediately upon contact.[5]

Prevents skin irritation and
absorption. Phenol and its
derivatives can be absorbed
through the skin.[3]

Body Protection

A fully buttoned lab coat is
required. For tasks with a
higher risk of splashing, a
chemically resistant apron over

the lab coat is recommended.

[3]15]

Protects against accidental
spills and contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area or
a certified chemical fume hood
is required.[2][5] If engineering
controls are not sufficient, a
respirator with an appropriate

filter may be necessary.[2][4]

Minimizes inhalation of vapors
or dust which can cause

respiratory irritation.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is crucial when working with 5-Ethyl-biphenyl-2-ol to

ensure a safe laboratory environment.

Experimental Workflow for Handling 5-Ethyl-biphenyl-2-ol:
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Preparation

1. Don Appropriate PPE

2. Prepare Work Area in Fume Hood

3. Weigh Compound

Experimentation

4. Dissolution/Reaction

5. Transfer/Work-up

Cleanup and Disposal

6. Decontaminate Glassware

7. Segregate and Label Waste

8. Dispose of Waste

9. Doff PPE
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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